Cas no 898289-49-1 (3-Pyrimidin-2-ylphenylisocyanate)
898289-49-1 structure
Product Name:3-Pyrimidin-2-ylphenylisocyanate
CAS No:898289-49-1
MF:C11H7N3O
MW:197.192781686783
CID:69400
PubChem ID:24229564
Update Time:2025-04-18
3-Pyrimidin-2-ylphenylisocyanate Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrimidin-2-ylphenyl isocyanate
- 2-(3-Isocyanatophenyl)pyrimidine
- 3-pyrimidin-2-ylbenzenisocyanate
- Pyrimidine,2-(3-isocyanatophenyl)
- AKOS006223647
- DTXSID90640277
- 3-Pyrimidin-2-ylphenylisocyanate
- FT-0702602
- 2-(3-isocyanatophenyl)pyrimidine, AldrichCPR
- Pyrimidine,2-(3-isocyanatophenyl)-
- 898289-49-1
- NN-DIMETHYLDIPROPYLENETRIAMINE(ATOFI&
-
- Inchi: 1S/C11H7N3O/c15-8-14-10-4-1-3-9(7-10)11-12-5-2-6-13-11/h1-7H
- InChI Key: VGMYIDBUDGAIPE-UHFFFAOYSA-N
- SMILES: O=C=NC1=CC=CC(C2N=CC=CN=2)=C1
Computed Properties
- Exact Mass: 197.05900
- Monoisotopic Mass: 197.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Topological Polar Surface Area: 55.2Ų
Experimental Properties
- Density: 1.2
- Melting Point: 45-47
- Boiling Point: 262.2°C at 760 mmHg
- Flash Point: 112.4°C
- Refractive Index: 1.627
- PSA: 55.21000
- LogP: 2.11090
- Sensitiveness: Moisture Sensitive/Lachrymatory
3-Pyrimidin-2-ylphenylisocyanate Security Information
- Hazard Statement: Harmful/Corrosive/Lachrymatory/Moisture Sensitive
- Hazard Category Code: 22
-
Hazardous Material Identification:
3-Pyrimidin-2-ylphenylisocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P226070-50mg |
3-Pyrimidin-2-ylphenylisocyanate |
898289-49-1 | 50mg |
$ 165.00 | 2022-06-03 | ||
| TRC | P226070-100mg |
3-Pyrimidin-2-ylphenylisocyanate |
898289-49-1 | 100mg |
$ 275.00 | 2022-06-03 | ||
| TRC | P226070-250mg |
3-Pyrimidin-2-ylphenylisocyanate |
898289-49-1 | 250mg |
$ 550.00 | 2022-06-03 |
3-Pyrimidin-2-ylphenylisocyanate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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